Cas no 1806292-81-8 (Ethyl 3,4-dimethyl-2-hydroxyphenylacetate)

• Product Name: Ethyl 3,4-dimethyl-2-hydroxyphenylacetate
• CAS No: 1806292-81-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5003798
• Update Time: 2025-10-19

Ethyl 3,4-dimethyl-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dimethyl-2-hydroxyphenylacetate

• Inchi： 1S/C12H16O3/c1-4-15-11(13)7-10-6-5-8(2)9(3)12(10)14/h5-6,14H,4,7H2,1-3H3
• InChI Key： VXGMAMZDMHZPQD-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C)C=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3,4-dimethyl-2-hydroxyphenylacetate

Ethyl 3,4-Dimethyl-2-Hydroxyphenylacetate: A Comprehensive Overview

Ethyl 3,4-dimethyl-2-hydroxyphenylacetate, also known by its CAS number 1806292-81-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of phenylacetic esters, which are widely studied for their potential applications in drug development and material science. The structure of Ethyl 3,4-dimethyl-2-hydroxyphenylacetate is characterized by a phenolic ring substituted with methyl groups at positions 3 and 4, a hydroxyl group at position 2, and an ethoxyacetyl group attached to the aromatic ring. This unique combination of functional groups makes it a versatile molecule with diverse chemical properties.

Recent studies have highlighted the importance of Ethyl 3,4-dimethyl-2-hydroxyphenylacetate in the development of bioactive compounds. Researchers have explored its potential as a precursor for synthesizing more complex molecules with therapeutic properties. For instance, the hydroxyl group at position 2 can undergo various reactions, such as oxidation or protection, to yield derivatives with enhanced biological activity. The methyl groups at positions 3 and 4 contribute to the molecule's stability and can influence its interaction with biological targets, making it a valuable starting material for medicinal chemistry.

The synthesis of Ethyl 3,4-dimethyl-2-hydroxyphenylacetate typically involves multi-step organic reactions. One common approach is the esterification of 3,4-dimethyl-2-hydroxyphenylacetic acid with ethanol in the presence of an acid catalyst. This reaction is efficient and yields high purity products suitable for further studies. The compound's physical properties, such as its melting point and solubility in organic solvents, have been well-documented and are critical for its characterization and application in various chemical processes.

In terms of applications, Ethyl 3,4-dimethyl-2-hydroxyphenylacetate has shown promise in the pharmaceutical industry. Its ability to act as an intermediate in drug synthesis has been explored in recent research. For example, studies have demonstrated that derivatives of this compound can exhibit anti-inflammatory and antioxidant activities, which are desirable properties for potential therapeutic agents. Additionally, its role as a building block for more complex molecules has been validated in several synthetic routes reported in scientific literature.

The chemical stability of Ethyl 3,4-dimethyl-2-hydroxyphenylacetate under various conditions is another area of interest. Recent investigations have revealed that the compound exhibits good stability under neutral and mildly acidic conditions but may undergo hydrolysis under strongly alkaline conditions. This information is crucial for its storage and handling during large-scale production or laboratory experiments.

From an environmental perspective, understanding the degradation pathways of Ethyl 3,4-dimethyl-2-hydroxyphenylacetate is essential for assessing its ecological impact. Studies have shown that the compound can degrade through enzymatic hydrolysis or photodegradation under specific environmental conditions. These findings are important for ensuring sustainable practices in industries that utilize this compound.

In conclusion, Ethyl 3,4-dimethyl-2-hydroxyphenylacetate (CAS No: 1806292-81-8) is a multifaceted compound with significant potential in various chemical and pharmaceutical applications. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative compounds with desired biological activities. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of science and technology.